Cas no 51690-26-7 (Coumarin-6-carboxaldehyde)

Coumarin-6-carboxaldehyde is a fluorescent derivative of coumarin, characterized by its aldehyde functional group at the 6-position. This compound exhibits strong fluorescence properties, making it valuable as a probe in biochemical and cellular imaging applications. Its high quantum yield and photostability enhance sensitivity in detection methods. The aldehyde group allows for further functionalization, enabling conjugation with biomolecules for targeted labeling. Coumarin-6-carboxaldehyde is particularly useful in studying membrane dynamics, intracellular trafficking, and as a marker in fluorescence microscopy. Its compatibility with organic solvents and aqueous buffers broadens its applicability in diverse experimental conditions. The compound's stability and reactivity make it a versatile tool in analytical and synthetic chemistry.

Coumarin-6-carboxaldehyde structure

Product Name:Coumarin-6-carboxaldehyde

CAS No:51690-26-7

MF:C₁₀H₆O₃

MW:174.152842998505

MDL:MFCD01941322

CID:56069

PubChem ID:2735831

Update Time:2025-06-09

Coumarin-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Formaldehydecoumarin
- Coumarin-6-carboxaldehyde
- 2-Oxochromene-6-carbaldehyde
- SCHEMBL971517
- PS-6127
- 51690-26-7
- 2-Oxo-2H-Chromene-6-Carbaldehyde
- DTXSID00370977
- N,N,N,N-TETRAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
- MFCD01941322
- 2-Oxo-2H-chromene-6-carboxaldehyde
- A828731
- 6-Aldehydocoumarin
- F14768
- CS-0207082
- AKOS006228794
- 6-Formylcoumarin
- 6-formyl coumarin
- FT-0676481
- SY392426
- 2H-1-Benzopyran-6-carboxaldehyde, 2-oxo-
- MDL： MFCD01941322
- Inchi： 1S/C10H6O3/c11-6-7-1-3-9-8(5-7)2-4-10(12)13-9/h1-6H
- InChI Key： RQCHYJGDSCWRSQ-UHFFFAOYSA-N
- SMILES： O1C(C=CC2C=C(C=O)C=CC1=2)=O

Computed Properties

Exact Mass: 174.03200
Monoisotopic Mass: 174.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 43.4A^2

Experimental Properties

Density: 1.352
Melting Point: 192-194
Boiling Point: 383.1°Cat760mmHg
Flash Point: 176°C
Refractive Index: 1.642
PSA: 47.28000
LogP: 1.60550

Coumarin-6-carboxaldehyde Security Information

Hazard Statement： Irritant
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22

Coumarin-6-carboxaldehyde Customs Data

HS CODE：29322980
Customs Data：

China Customs Code:
29322980

Coumarin-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023435-1g	Coumarin-6-carboxaldehyde	51690-26-7	95%+	1g	￡37.00	2022-03-01
Fluorochem	023435-5g	Coumarin-6-carboxaldehyde	51690-26-7	95%+	5g	£87.00	2021-07-02
Fluorochem	023435-10g	Coumarin-6-carboxaldehyde	51690-26-7	95%+	10g	£150.00	2021-07-02
Fluorochem	023435-25g	Coumarin-6-carboxaldehyde	51690-26-7	95%+	25g	£339.00	2021-07-02
Chemenu	CM285447-25g	2-Oxo-2H-chromene-6-carbaldehyde	51690-26-7	95%	25g	$559	2021-06-17
Alichem	A449041583-25g	2-Oxo-2H-chromene-6-carbaldehyde	51690-26-7	95%	25g	$586.04	2023-09-01
TRC	C755533-50mg	Coumarin-6-carboxaldehyde	51690-26-7		50mg	$ 50.00	2022-04-01
TRC	C755533-100mg	Coumarin-6-carboxaldehyde	51690-26-7		100mg	$ 65.00	2022-04-01
TRC	C755533-500mg	Coumarin-6-carboxaldehyde	51690-26-7		500mg	$ 95.00	2022-04-01
Apollo Scientific	OR8856-1g	Coumarin-6-carboxaldehyde	51690-26-7	95+%	1g	£50.00	2024-05-23

Coumarin-6-carboxaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:51690-26-7)Coumarin-6-carboxaldehyde

Order Number:A828731

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:11

Price ($):198.0

Email:sales@amadischem.com

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Coumarin-6-carboxaldehyde Related Literature

1. Hybrids of coumarin–indole: design, synthesis and biological evaluation in Triton WR-1339 and high-fat diet induced hyperlipidemic rat models

Koneni V. Sashidhara,K. Bhaskara Rao,Ravi Sonkar,Ram K. Modukuri,Yashpal S. Chhonker,Pragati Kushwaha,Hardik Chandasana,A. K. Khanna,Rabi S. Bhatta,Gitika Bhatia,Manish Kumar Suthar,Jitendra Kumar Saxena,Vikash Kumar,Mohammad Imran Siddiqi Med. Chem. Commun. 2016 7 1858
2. Novel organophosphorus aminopyrimidines as unique structural DNA-targeting membrane active inhibitors towards drug-resistant methicillin-resistant Staphylococcus aureus

Di Li,Rammohan R. Yadav Bheemanaboina,Narsaiah Battini,Vijai Kumar Reddy Tangadanchu,Xian-Fu Fang,Cheng-He Zhou Med. Chem. Commun. 2018 9 1529
3. Solid phase strain promoted “click” modification of DNAvia[3+2]-nitrile oxide–cyclooctyne cycloadditions

Ishwar Singh,Frances Heaney Chem. Commun. 2011 47 2706

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